9-Nitro-9E-octadecenoic acid
9-Nitro-9E-octadecenoic acid
Nitrated unsaturated fatty acids, such as 10- and 12-nitrolinoleate (LNO2; Item No. 10037), cholesteryl nitrolinoleate, and nitrohydroxylinoleate, represent a new class of endogenous lipid-derived signalling molecules. LNO2 isomers serve as potent endogenous ligands for PPARγ and can also decompose or be metabolized to release nitric oxide. 9-Nitrooleate is one of two regioisomers of nitrooleate, the other being 10-nitrooleate (Item No. 10008043) (OA-NO2; used for the mixture of isomers), which are formed by nitration of oleic acid in approximately equal proportions in vivo. Peroxynitrite, acidified nitrite, and myeloperoxidase in the presence of H2O2 and nitrite, all mediate the nitration of oleic acid. OA-NO2 is found in human plasma as the free acid and esterified in phospholipids at concentrations of 619 ± 52 nM and 302 ± 369 nM, respectively. OA-NO2 activates PPARγ approximately 7-fold at a concentration of 1 µM and effectively promotes differentiation 3T3-L1 preadipocytes to adipocytes at 3 µM.
Brand Name:
Vulcanchem
CAS No.:
875685-44-2
VCID:
VC0129349
InChI:
InChI=1S/C18H33NO4/c1-2-3-4-5-6-8-11-14-17(19(22)23)15-12-9-7-10-13-16-18(20)21/h14H,2-13,15-16H2,1H3,(H,20,21)/b17-14+
SMILES:
CCCCCCCCC=C(CCCCCCCC(=O)O)[N+](=O)[O-]
Molecular Formula:
C18H33NO4
Molecular Weight:
327.5 g/mol
9-Nitro-9E-octadecenoic acid
CAS No.: 875685-44-2
Reference Standards
VCID: VC0129349
Molecular Formula: C18H33NO4
Molecular Weight: 327.5 g/mol
CAS No. | 875685-44-2 |
---|---|
Product Name | 9-Nitro-9E-octadecenoic acid |
Molecular Formula | C18H33NO4 |
Molecular Weight | 327.5 g/mol |
IUPAC Name | (E)-9-nitrooctadec-9-enoic acid |
Standard InChI | InChI=1S/C18H33NO4/c1-2-3-4-5-6-8-11-14-17(19(22)23)15-12-9-7-10-13-16-18(20)21/h14H,2-13,15-16H2,1H3,(H,20,21)/b17-14+ |
Standard InChIKey | CQOAKBVRRVHWKV-SAPNQHFASA-N |
Isomeric SMILES | CCCCCCCC/C=C(\CCCCCCCC(=O)O)/[N+](=O)[O-] |
SMILES | CCCCCCCCC=C(CCCCCCCC(=O)O)[N+](=O)[O-] |
Canonical SMILES | CCCCCCCCC=C(CCCCCCCC(=O)O)[N+](=O)[O-] |
Appearance | Assay:≥98%A solution in ethanol |
Description | Nitrated unsaturated fatty acids, such as 10- and 12-nitrolinoleate (LNO2; Item No. 10037), cholesteryl nitrolinoleate, and nitrohydroxylinoleate, represent a new class of endogenous lipid-derived signalling molecules. LNO2 isomers serve as potent endogenous ligands for PPARγ and can also decompose or be metabolized to release nitric oxide. 9-Nitrooleate is one of two regioisomers of nitrooleate, the other being 10-nitrooleate (Item No. 10008043) (OA-NO2; used for the mixture of isomers), which are formed by nitration of oleic acid in approximately equal proportions in vivo. Peroxynitrite, acidified nitrite, and myeloperoxidase in the presence of H2O2 and nitrite, all mediate the nitration of oleic acid. OA-NO2 is found in human plasma as the free acid and esterified in phospholipids at concentrations of 619 ± 52 nM and 302 ± 369 nM, respectively. OA-NO2 activates PPARγ approximately 7-fold at a concentration of 1 µM and effectively promotes differentiation 3T3-L1 preadipocytes to adipocytes at 3 µM. |
Synonyms | (9E)-9-Nitro-9-octadecenoic Acid; |
PubChem Compound | 11645581 |
Last Modified | Nov 11 2021 |
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